4-methoxy-N-(2-((6-(4-methoxyphenyl)pyridazin-3-yl)oxy)ethyl)-3-methylbenzenesulfonamide

• IUPAC Name: 4-methoxy-N-[2-[6-(4-methoxyphenyl)pyridazin-3-yl]oxyethyl]-3-methylbenzenesulfonamide
• InChI: InChI=1S/C21H23N3O5S/c1-15-14-18(8-10-20(15)28-3)30(25,26)22-12-13-29-21-11-9-19(23-24-21)16-4-6-17(27-2)7-5-16/h4-11,14,22H,12-13H2,1-3H3
• InChI Key: RTFUCIBCFHOCOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NCCOC2=NN=C(C=C2)C3=CC=C(C=C3)OC)OC
• Molecular Formula: C21H23N3O5S
• Molecular Weight: 429.5 g/mol
• CAS No.: 1005295-54-4

Description

4-methoxy-N-(2-((6-(4-methoxyphenyl)pyridazin-3-yl)oxy)ethyl)-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C21H23N3O5S and its molecular weight is 429.49. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

• Singlet Oxygen Quantum Yield for Cancer Treatment: A study by Pişkin, Canpolat, and Öztürk (2020) discussed a zinc phthalocyanine substituted with new benzenesulfonamide derivative groups, noting its high singlet oxygen quantum yield. This characteristic is crucial for Type II photodynamic therapy mechanisms, suggesting its potential use in treating cancer through photodynamic therapy due to its good fluorescence properties and high photodegradation quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Applications

• Antimicrobial Activity of Arylazopyrazole Pyrimidone: Sarvaiya, Gulati, and Patel (2019) synthesized compounds with benzene sulfonamide and evaluated their antimicrobial activity against various bacteria and fungi. This research highlights the potential for developing new antimicrobial agents using benzenesulfonamide derivatives (Sarvaiya, Gulati, & Patel, 2019).

Catalysis and Organic Synthesis

• Catalysis in Alcohol Oxidation: Hazra, Martins, Silva, and Pombeiro (2015) explored sulfonated Schiff base copper(II) complexes with benzenesulfonamide groups as catalysts in the oxidation of alcohols. Their findings point to potential applications in selective organic transformations, demonstrating the utility of benzenesulfonamide derivatives in catalysis (Hazra, Martins, Silva, & Pombeiro, 2015).

Antitumor Activity

• Substituted Indazole Derivatives as Antitumor Agents: Abbassi, Rakib, Chicha, Bouissane, Hannioui, Aiello, Gangemi, Castagnola, Rosano, and Viale (2014) synthesized sulfonamides with significant antiproliferative activity against tumor cell lines, illustrating the potential of benzenesulfonamide derivatives in developing new anticancer therapies (Abbassi et al., 2014).